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For Researchers, Scientists, and Drug Development Professionals

Introduction

Auramine O is a fluorescent dye used for the detection of acid-fast bacilli, primarily
Mycobacterium tuberculosis, the causative agent of tuberculosis.[1] The fluorochrome dye
binds to the mycolic acid present in the cell walls of mycobacteria.[1][2][3][4] When viewed
under a fluorescence microscope, the stained bacteria emit a bright yellow-green fluorescence
against a dark background, allowing for rapid screening of clinical specimens.[1][2] This
method is noted for its increased sensitivity and speed compared to traditional staining
methods like the Ziehl-Neelsen stain.[2]

These application notes provide a detailed protocol for the preparation of Auramine O staining
solution and associated reagents for use in fluorescence microscopy.

Data Presentation: Composition of Staining and
Associated Solutions

The following table summarizes the quantitative data for the preparation of a 0.1% Auramine
O staining solution, along with the commonly used decolorizing and counterstaining solutions.
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Solution Component Quantity (for 1 L) Reference
0.1% Auramine O
Staining Solution Auramine O 1lg [51[6]
(Method 1)
Phenol crystals 3049 [6]
Absolute Ethanol 100 ml [6]
Distilled Water 870 ml [6]
0.1% Auramine O
Staining Solution Auramine O lg [5]
(Method 2)
Liquified Phenol 50¢g [5]
Distilled Water 1L [5]
1% Acid Alcohol Concentrated

: o 5ml [6]
(Decolorizer) Hydrochloric Acid
Absolute Alcohol 750 ml [6]
Distilled Water 250 ml [6]
0.5% Potassium ]

Potassium
Permanganate 5¢ [4]
] Permanganate

(Counterstain)
Distilled Water 1L [4]

Experimental Protocols
Safety Precautions

Auramine O is a suspected carcinogen and is harmful if swallowed.[7][8] It can also cause
serious eye irritation.[7] It is imperative to handle Auramine O and its solutions with
appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye
protection.[7][9][10] All procedures should be performed in a well-ventilated area or under a
chemical fume hood.[9] Dispose of waste according to institutional and local regulations.[9]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/304/825/101301e.pdf
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/304/825/101301e.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/304/825/101301e.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/304/825/101301e.pdf
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
https://www.ntep.in/node/1536/CP-preparation-reagents-fm-microscopy
http://whocctblab.fondazionesanraffaele.it/uploads/2/0/8/2/20828554/_ios_ebp-_auramine_staining.pdf
http://whocctblab.fondazionesanraffaele.it/uploads/2/0/8/2/20828554/_ios_ebp-_auramine_staining.pdf
https://www.benchchem.com/product/b1663534?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/Auramine-O.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-AURAMINE-CASNO-2465-27-01590-EN.aspx
https://westliberty.edu/health-and-safety/files/2010/02/Auramine-O.pdf
https://www.benchchem.com/product/b1663534?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/Auramine-O.pdf
https://www.chemsupply.com.au/uploads/sds/ZGU62UKQ.pdf
https://www.alphatecsystems.com/files/sds/ATS%20SDS/SDS0159.H%20-%20Auramine%20O%20Fluorescent%20Stain.pdf
https://www.chemsupply.com.au/uploads/sds/ZGU62UKQ.pdf
https://www.chemsupply.com.au/uploads/sds/ZGU62UKQ.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation of 0.1% Auramine O Staining Solution
(Method 1)

This protocol is adapted from a method utilizing phenol crystals and ethanol.[6]

Materials:

Auramine O dye

Phenol crystals

Absolute Ethanol

Distilled water

Conical flask

Amber bottle for storage

Filter paper

Procedure:

Weigh 1 g of Auramine O and transfer it to a conical flask.[6]

e Add 30 g of phenol crystals to the flask and mix well.[6]

e Add 100 ml of absolute ethanol and mix until the components are dissolved.[6]

o Add 870 ml of distilled water to bring the final volume to 1 L and mix thoroughly.[6]

« Filter the solution and transfer it to a labeled amber bottle for storage.[6] The label should
include the name of the solution, preparation date, expiry date, and the name of the
preparer.[6]

Preparation of Decolorizing and Counterstaining
Solutions
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1. Preparation of 1% Acid Alcohol (Decolorizer):

e To 250 ml of distilled water, slowly add 5 ml of concentrated hydrochloric acid.[6] Caution:
Always add acid to water, not the other way around.

e Add 750 ml of absolute alcohol to the solution and mix well.[6]

o Store in a labeled amber bottle.[6]

2. Preparation of 0.5% Potassium Permanganate (Counterstain):

e Dissolve 5 g of potassium permanganate in 1 L of distilled water.[4]
» Store in a labeled bottle.

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow for the preparation of the Auramine O
staining solution and its associated reagents.
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Caption: Workflow for the preparation of Auramine O staining solution and associated
reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Auramine O Staining Solution for Microscopy]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1663534#how-to-prepare-auramine-o-staining-
solution-for-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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